Cas no 1225866-65-8 (3-(4-tert-butylphenyl)-3-acetamidopropanoic acid)

• Product Name: 3-(4-tert-butylphenyl)-3-acetamidopropanoic acid
• CAS No: 1225866-65-8
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 6022393
• PubChem ID: 63649904
• Update Time: 2025-05-28

3-(4-tert-butylphenyl)-3-acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-tert-butylphenyl)-3-acetamidopropanoic acid
• AKOS012960447
• 1225866-65-8
• EN300-16662360

• Inchi： 1S/C15H21NO3/c1-10(17)16-13(9-14(18)19)11-5-7-12(8-6-11)15(2,3)4/h5-8,13H,9H2,1-4H3,(H,16,17)(H,18,19)
• InChI Key： PRVLFLYWRMKUPU-UHFFFAOYSA-N
• SMILES： OC(CC(C1C=CC(=CC=1)C(C)(C)C)NC(C)=O)=O

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-(4-tert-butylphenyl)-3-acetamidopropanoic acid

Comprehensive Overview of 3-(4-tert-butylphenyl)-3-acetamidopropanoic acid (CAS No. 1225866-65-8)

3-(4-tert-butylphenyl)-3-acetamidopropanoic acid (CAS No. 1225866-65-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique tert-butylphenyl and acetamidopropanoic acid moieties, is widely studied for its potential applications in drug development and metabolic studies. Researchers are particularly interested in its role as an intermediate in synthesizing more complex molecules, owing to its structural versatility and reactivity.

The growing demand for 3-(4-tert-butylphenyl)-3-acetamidopropanoic acid is driven by its relevance in addressing contemporary health challenges, such as metabolic disorders and inflammation. With the rise of personalized medicine and targeted therapies, this compound is being explored for its potential to modulate specific biochemical pathways. Its acetamido group, in particular, makes it a candidate for designing prodrugs or enzyme inhibitors, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, CAS No. 1225866-65-8 exemplifies the importance of tert-butyl-substituted aromatic compounds in modern organic synthesis. The tert-butyl group enhances the compound's stability and lipophilicity, which are critical factors in drug bioavailability. This property has led to its inclusion in high-throughput screening libraries, where researchers seek novel bioactive molecules for therapeutic applications.

Environmental and sustainability considerations are also shaping the discourse around 3-(4-tert-butylphenyl)-3-acetamidopropanoic acid. As the chemical industry moves toward greener practices, the synthesis and application of this compound are being evaluated for their ecological footprint. Innovations in catalytic processes and solvent-free reactions are being explored to minimize waste and energy consumption during its production.

In the context of AI-driven drug discovery, 3-(4-tert-butylphenyl)-3-acetamidopropanoic acid is frequently cited in computational studies. Machine learning models are increasingly used to predict its interactions with biological targets, accelerating the identification of potential drug candidates. This aligns with the broader industry shift toward data-driven research, where compounds like this serve as valuable datasets for training predictive algorithms.

For researchers and manufacturers, quality control of CAS No. 1225866-65-8 remains a priority. Advanced analytical techniques, such as HPLC and NMR spectroscopy, are employed to ensure purity and consistency. These measures are critical for meeting regulatory standards and maintaining the compound's efficacy in downstream applications.

The future of 3-(4-tert-butylphenyl)-3-acetamidopropanoic acid lies in its adaptability to emerging scientific paradigms. Whether in bioconjugation, peptide mimetics, or small-molecule therapeutics, its structural features offer ample opportunities for innovation. As interdisciplinary research expands, this compound is poised to play a pivotal role in bridging chemistry, biology, and medicine.